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Compound of Interest

Compound Name: Divanillin

Cat. No.: B108160 Get Quote

Introduction

Divanillin, also known as dehydrodivanillin or 5,5'-dehydrodivanillin, is a dimeric derivative of

vanillin. As a bio-based aromatic aldehyde, it serves as a valuable platform chemical for the

synthesis of novel polymers, resins, and other functional materials. For researchers, scientists,

and drug development professionals, understanding the thermal stability and degradation

characteristics of divanillin is paramount for its effective utilization in applications requiring

high-temperature processing, and for assessing the shelf-life and stability of divanillin-

containing formulations. This technical guide provides an in-depth analysis of the thermal

properties of divanillin, focusing on data obtained from thermogravimetric analysis (TGA).

Data Presentation: Thermal Stability
The thermal stability of divanillin has been investigated using thermogravimetric analysis to

determine the temperatures at which the molecule begins to decompose and undergoes

significant mass loss. The analysis, conducted under a synthetic air atmosphere, reveals a

multi-stage degradation process.

Thermogravimetric Analysis (TGA) Data
The thermal degradation of divanillin occurs in distinct stages, as summarized in the table

below. The onset temperature (Tonset) indicates the temperature at which significant mass loss

begins. The peak degradation temperature (Tpeak) represents the point of the maximum rate

of mass loss for a specific stage.
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Thermal Event
Onset
Temperature
(Tonset) (°C)

Peak
Temperature
(Tpeak) (°C)

Mass Loss (%) Description

Stage 1 ~300 ~345 ~38%

Initial major

decomposition of

the molecule.

Stage 2 ~450 ~530 ~62%

Decomposition

and oxidation of

the remaining

char residue.

Data are estimated from the thermogram presented in "Electroreduction of divanillin to

polyvanillin in an electrochemical flow reactor"[1].

Experimental Protocols
The data presented in this guide is based on the methodology described in the following peer-

reviewed study. Adherence to a precise experimental protocol is crucial for obtaining

reproducible results in thermal analysis.

Thermogravimetric Analysis (TGA)
The thermal stability of divanillin was characterized using the following protocol[1]:

Instrument: TG 209 F1 Iris (Nietzsch)

Sample Mass: Approximately 8 mg

Crucible: Alumina (Al₂O₃)

Atmosphere: Synthetic Air

Flow Rate: 20 mL·min⁻¹

Temperature Program: Heating from 25 °C to 950 °C
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Heating Rate: 10 K·min⁻¹ (10 °C·min⁻¹)

Note: As of the latest literature review, detailed Differential Scanning Calorimetry (DSC) data

and a comprehensive analysis of the specific thermal degradation products of divanillin (e.g.,

via Pyrolysis-GC-MS) are not readily available in peer-reviewed publications.

Visualization of Experimental Workflow
The following diagram illustrates the generalized workflow for conducting the thermogravimetric

analysis of a chemical compound like divanillin.
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Sample Preparation

TGA Instrument Setup & Analysis

Data Acquisition & Output

Weigh ~8 mg
of Divanillin Sample

Place Sample in
Alumina Crucible

Transfer

Load Crucible into
TG 209 F1 Iris

Set Parameters:
- Atmosphere: Synthetic Air (20 mL/min)

- Heating Rate: 10 °C/min

Initiate Heating Program
(25 °C to 950 °C)

Record Mass vs.
Temperature Data

Generate Thermogram
(TGA/DTG Curves)

Click to download full resolution via product page

Workflow for Thermogravimetric Analysis (TGA) of Divanillin.
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Degradation Profile
Based on the TGA data, the thermal degradation of divanillin in an air atmosphere is a two-

stage process. The first major weight loss, commencing at approximately 300 °C, likely

corresponds to the fragmentation of the molecule's primary structure, including the cleavage of

the biphenyl linkage and the breakdown of the functional groups (aldehyde, hydroxyl,

methoxy). The second stage, occurring at a much higher temperature range (starting around

450 °C), represents the slower thermal oxidation of the carbonaceous residue formed during

the initial decomposition phase.

The logical relationship of the degradation process can be visualized as follows:

Stage 1 (~300 - 450 °C)

Stage 2 (~450 - 600 °C)

Divanillin (Solid)

Primary Volatile
Degradation Products

Heat
(Pyrolysis)

Carbonaceous Residue
(Char)

Heat
(Pyrolysis)

Secondary Volatile Products
(e.g., CO, CO₂)

Heat + O₂

(Oxidation)

Inert Residue
(Ash)

Heat + O₂

(Oxidation)

Click to download full resolution via product page

Conceptual Two-Stage Thermal Degradation of Divanillin in Air.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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